Cas no 2749-59-9 (1,3-Dimethyl-5-pyrazolone)

1,3-Dimethyl-5-pyrazolone structure
1,3-Dimethyl-5-pyrazolone structure
Product Name:1,3-Dimethyl-5-pyrazolone
CAS No:2749-59-9
MF:C5H8N2O
MW:112.129820823669
MDL:MFCD00067008
CID:43382
PubChem ID:87568483
Update Time:2025-04-18

1,3-Dimethyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-1H-pyrazol-3(2H)-one
    • 1,3-Dimethyl-5-pyrazolone
    • 1,3-Dimethyl-1H-pyrazol-5(4H)-one
    • 2,4-DIHYDRO-2,5-DIMETHYL-3H-PYRAZOL-3-ONE
    • 1,3-dimethyl-1H-pyrazol-5(4H)-one61
    • 1,3-dimethyl-2-pyrazolin-5-one
    • 1,3-dimethyl-4,5-dihydro-1H-pyrazol-5(4H)-one
    • 1,3-Dimethyl-5-pyraz
    • 1,3-Dimethyl-5-pyrazolinone
    • 1,3-dimethyl-5-pyrazolone(DMP)
    • 1,3-diMethyl-5-pyrozolone
    • 1,3-Dimethylpyrazol-5-one
    • 1,3-DIMETHYLPYRAZOLONE
    • 2,4-dihydro-2,5-dimethyl-3H-
    • 2,5-dimethyl-2,4-dihydropyrazol-3-one
    • 2,5-dimethyl-4H-pyrazol-3-one
    • 3H-Pyrazol-3-one, 2,4-dihydro-2,5-dimethyl-
    • 1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one
    • 2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
    • 1,3-Dimethylpyrazol-5(4H)-one
    • 2-Pyrazolin-5-one, 1,3-dimethyl-
    • NDELSWXIAJLWOU-UHFFFAOYSA-N
    • NSC304
    • PubChem8412
    • 2-Pyrazolin-5-one,3-dimethyl-
    • BBL005481
    • SBB055838
    • STK367
    • NS00028314
    • CS-W013658
    • Z50146885
    • DTXSID4074641
    • F10825
    • 2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one #
    • 3H-Pyrazol-3-one,4-dihydro-2,5-dimethyl-
    • FT-0606693
    • PS-4440
    • BB 0257793
    • EINECS 220-389-2
    • 2,5dimethyl-2,4-dihydropyrazol-3one
    • D2031
    • AKOS025243230
    • 2,5-di-methyl-2,4-dihydro-2h-pyrazol-3-one
    • NSC-304
    • MFCD00067008
    • W-107110
    • 2749-59-9
    • EN300-52927
    • NSC 304
    • AKOS005202679
    • SY030288
    • STK367178
    • 1,3-Dimethyl-2-pyrazolin-5-one; 2,4-dihydro-2,5-dimethyl-3H-pyrazol-3-one
    • 2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one; 1,3-Dimethyl-5-pyrazolinone; 1,3-Dimethyl-5-pyrazolone; NSC 304
    • MDL： MFCD00067008
    • Inchi： 1S/C5H8N2O/c1-4-3-5(8)7(2)6-4/h3H2,1-2H3
    • InChI Key： NDELSWXIAJLWOU-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)=NN1C

Computed Properties

  • Exact Mass: 112.06400
  • Monoisotopic Mass: 112.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.1524 (rough estimate)
  • Melting Point: 116.0 to 121.0 deg-C
  • Boiling Point: 151.7℃ at 760 mmHg
  • Flash Point: 45.5 oC
  • Refractive Index: 1.4730 (estimate)
  • Water Partition Coefficient: almost transparency
  • PSA: 32.67000
  • LogP: -0.40210
  • Solubility: Not available

1,3-Dimethyl-5-pyrazolone Security Information

1,3-Dimethyl-5-pyrazolone Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyl-5-pyrazolone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068651-10g
2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
 2749-59-9 97%
10g
 ￡10.00 2022-03-01
Fluorochem
068651-25g
2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
 2749-59-9 97%
25g
 ￡17.00 2022-03-01
Fluorochem
068651-100g
2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
 2749-59-9 97%
100g
 ￡53.00 2022-03-01
Apollo Scientific
OR26105-25g
2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one
 2749-59-9 95%
25g
 £66.00 2023-09-02
Apollo Scientific
OR26105-100g
2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one
 2749-59-9 98%
100g
 £50.00 2025-02-19
Apollo Scientific
OR26105-500g
2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one
 2749-59-9 98%
500g
 £235.00 2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017367-100g
1,3-Dimethyl-5-pyrazolone
 2749-59-9 96%
100g
 ￥380 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017367-25g
1,3-Dimethyl-5-pyrazolone
 2749-59-9 96%
25g
 ￥101 2024-05-24
Chemenu
CM120452-100g
1,3-Dimethylpyrazol-5(4H)-one
 2749-59-9 95+%
100g
 $127 2021-08-06
Chemenu
CM120452-500g
1,3-Dimethylpyrazol-5(4H)-one
 2749-59-9 95+%
500g
 $591 2021-08-06

1,3-Dimethyl-5-pyrazolone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2749-59-9)1,3-Dimethyl-5-pyrazolone
Order Number:A5326
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:29
Price ($):277.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2749-59-9)1,3-二甲基-5-吡唑酮
Order Number:LE2472530;LE18883
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

1,3-Dimethyl-5-pyrazolone Related Literature

Related Categories

2749-59-9 (1,3-Dimethyl-5-pyrazolone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2749-59-9)1,3-Dimethyl-5-pyrazolone
A5326
Purity:99%
Quantity:500g
Price ($):277.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2749-59-9)1,3-二甲基-5-吡唑酮
LE2472530;LE18883
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email